Cas no 26527-35-5 (1-[3beta,4alpha-Dihydroxy-5beta-(hydroxymethyl)tetrahydrothiophene-2beta-yl]uracil)

• Product Name: 1-[3beta,4alpha-Dihydroxy-5beta-(hydroxymethyl)tetrahydrothiophene-2beta-yl]uracil
• CAS No: 26527-35-5
• MF: C₉H₁₂N₂O₅S
• MW: 260.266981124878
• CID: 5063524
• Update Time: 2026-02-28

1-[3beta,4alpha-Dihydroxy-5beta-(hydroxymethyl)tetrahydrothiophene-2beta-yl]uracil Chemical and Physical Properties

Names and Identifiers

• 1-(4-thio-?-D-arabinofuranosyl)uracil
• 1-[3beta,4alpha-Dihydroxy-5beta-(hydroxymethyl)tetrahydrothiophene-2beta-yl]uracil

• Inchi： 1S/C9H12N2O5S/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7+,8-/m1/s1
• InChI Key： MUSPKJVFRAYWAR-CCXZUQQUSA-N
• SMILES： S1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=CC(NC1=O)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: -1.2
• Topological Polar Surface Area: 135